Cas no 331739-28-7 (2-(4-Fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine)

• Product Name: 2-(4-Fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• CAS No: 331739-28-7
• MF: C₁₄H₁₂FN₃
• MW: 241.263586044312
• CID: 2822448
• PubChem ID: 804443
• Update Time: 2025-04-21

2-(4-Fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• CHEMBL2139184
• AKOS000584134
• MLS001209699
• 2-(4-Fluoro-phenyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine
• SMR000514491
• BIM-0009478.P001
• 331739-28-7
• DTXSID20355524
• SMSF0010847
• CB12159
• CBMicro_009387
• 2-(4-Fluorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C14H12FN3/c1-9-7-10(2)18-14(16-9)8-13(17-18)11-3-5-12(15)6-4-11/h3-8H,1-2H3
• InChI Key： IOVIDVFYHYCARP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C2N=C(C)C=C(C)N2N=1

Computed Properties

• Exact Mass: 241.10152556Da
• Monoisotopic Mass: 241.10152556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų